Cas no 136040-19-2 (Triphenylmethylium tetrakis(perfluorophenyl)borate)

• Product Name: Triphenylmethylium tetrakis(perfluorophenyl)borate
• CAS No: 136040-19-2
• MF: C₄₃H₁₅BF₂₀
• MW: 922.358281373978
• MDL: MFCD03426981
• CID: 64398
• PubChem ID: 135727344
• Update Time: 2025-06-28

Triphenylmethylium tetrakis(perfluorophenyl)borate Chemical and Physical Properties

Names and Identifiers

• Triphenylmethylium tetrakis(perfluorophenyl)borate
• Triphenylmethylcarbenium tetrakis(pentafluorophenyl)borate
• Triphenylmethylium Tetrakis(pentafluorophenyl)borate
• Trityl tetrakis(pentafluorophenyl)borate
• Triphenylcarbenium Tetrakis(pentafluorophenyl)borate
• Tritylium Tetrakis(pentafluorophenyl)borate
• Trityltetra(Pentafluorophenyl)Borate
• trityl(tetrapentafluorophenyl)borate
• Methylium, triphenyl-, tetrakis(pentafluorophenyl)borate(1-)
• Methylium, triphenyl-, tetrakis(2,3,4,5,6-pentafluorophenyl)borate(1-) (1:1)
• Trityl tetrakis(pentafluorophenyl)borate, 97%
• diphenylmethylbenzene;tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide
• AKOS005146071
• 136040-19-2
• DS-3700
• FT-0688268
• BCP21047
• SCHEMBL125971
• C43H15BF20
• F17164
• T2863
• YSWG286
• DTXSID40888965
• triphenylmethyliumtetrakis(perfluorophenyl)borate
• MFCD03426981
• SY067477
• TZOSNOQHGGONMD-UHFFFAOYSA-N
• tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide; tritylium

• MDL： MFCD03426981
• Inchi： 1S/C24BF20.C19H15/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h;1-15H/q-1;+1
• InChI Key： TZOSNOQHGGONMD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1[B-](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F.[C+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 922.09500
• Monoisotopic Mass: 922.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 64
• Rotatable Bond Count: 7
• Complexity: 1000
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Melting Point: 180.0 to 185.0 deg-C
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 10.55180
• Sensitiveness: Sensitive to humidity
• Solubility: Not available

Triphenylmethylium tetrakis(perfluorophenyl)borate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： 36/37/39-26-22
• Hazardous Material Identification：
• HazardClass：8
• TSCA：Yes
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Triphenylmethylium tetrakis(perfluorophenyl)borate

Triphenylmethylium tetrakis(perfluorophenyl)borate (CAS No. 136040-19-2): A Comprehensive Overview

Triphenylmethylium tetrakis(perfluorophenyl)borate, with the chemical formula C₄₄H₂₈BF₁₆, is a sophisticated organoboron compound that has garnered significant attention in the field of advanced materials and chemical synthesis. This compound, identified by its unique CAS No. 136040-19-2, exhibits remarkable properties that make it a valuable candidate for various applications, including optoelectronics, catalysis, and molecular recognition. The introduction of perfluorophenyl groups into its structure imparts exceptional stability and unique electronic characteristics, which are highly sought after in modern chemical research.

The structural integrity of Triphenylmethylium tetrakis(perfluorophenyl)borate is underpinned by its boronate ester linkage, which contributes to its thermal and chemical resilience. This feature is particularly advantageous in environments where harsh conditions are prevalent, making it an ideal candidate for industrial and laboratory applications. The compound's ability to maintain structural stability under extreme conditions has been a focal point in recent research, particularly in the development of durable organic electronic components.

In recent years, the study of organoboron compounds has seen a surge in interest due to their versatile applications. Among these, Triphenylmethylium tetrakis(perfluorophenyl)borate has emerged as a key player in the field of optoelectronics. Its unique electronic properties, such as high charge carrier mobility and excellent hole-transporting capabilities, make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have been exploring its potential to enhance the efficiency of these devices by optimizing its molecular structure and integration into device architectures.

The perfluorophenyl groups in the compound's structure play a crucial role in its performance. These groups not only contribute to the compound's stability but also influence its electronic properties by creating a strong electron-withdrawing effect. This effect is particularly beneficial in applications where precise control over electron transport is required. For instance, studies have shown that incorporating Triphenylmethylium tetrakis(perfluorophenyl)borate into OLEDs can lead to improved luminance and longer operational lifetimes compared to traditional hole-transporting materials.

Furthermore, the compound's boronate ester linkage offers an additional layer of functionality that can be exploited for various applications. For example, researchers have investigated its use as a ligand in transition metal catalysis, where it can facilitate the formation of complex organic molecules through cross-coupling reactions. The stability provided by the boronate ester linkage ensures that the compound remains active under reaction conditions, making it a reliable choice for synthetic applications.

The synthesis of Triphenylmethylium tetrakis(perfluorophenyl)borate is a complex process that requires careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to produce this compound more efficiently, paving the way for its widespread use in various fields. One such advancement involves the use of palladium-catalyzed cross-coupling reactions, which can streamline the introduction of perfluorophenyl groups into the molecular framework.

The environmental impact of using organoboron compounds like Triphenylmethylium tetrakis(perfluorophenyl)borate is also an area of growing interest. While these compounds offer numerous benefits in terms of performance and functionality, their environmental footprint must be carefully considered. Researchers are actively working on developing sustainable synthetic routes that minimize waste and reduce the use of hazardous reagents. Additionally, efforts are being made to assess the biodegradability and toxicity of these compounds to ensure their safe use in various applications.

In conclusion, Triphenylmethylium tetrakis(perfluorophenyl)borate represents a significant advancement in the field of organoboron chemistry. Its unique structural features and exceptional properties make it a valuable material for optoelectronics, catalysis, and other cutting-edge applications. As research continues to uncover new uses for this compound, its importance in modern chemistry is set to grow even further.